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Compound of Interest

Compound Name: 10alpha-Hydroxy Nicergoline

cat. No.: B15123827

CAS Number: 57935-66-7

Synonyms: Nicergoline EP Impurity E

Introduction

10alpha-Hydroxy Nicergoline is recognized primarily as an impurity and potential metabolite
of Nicergoline, a semisynthetic ergot derivative. Nicergoline is utilized in the treatment of senile
dementia and other vascular disorders due to its action as a vasodilator. This technical guide
provides a comprehensive overview of the available scientific information on 10alpha-Hydroxy
Nicergoline, including its chemical properties, and places it in the context of its parent
compound, Nicergoline, and its major metabolites. Due to its status as a minor impurity and
metabolite, specific data for 10alpha-Hydroxy Nicergoline is limited. This document compiles
the available information and supplements it with data from the parent compound to provide a
thorough understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties

Quantitative data for 10alpha-Hydroxy Nicergoline is not widely available in the scientific
literature. The following table summarizes the known properties of 10alpha-Hydroxy
Nicergoline and compares them with its parent compound, Nicergoline.
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10alpha-Hydroxy

Property . . Nicergoline
Nicergoline
CAS Number 57935-66-7 27848-84-6
Molecular Formula C23H24BrN303 C24H26BrN303
Molecular Weight 470.36 g/mol 484.39 g/mol
[(6aR,9R,10aS)-10a-hydroxy- [(6aR,9R,10aS)-10a-methoxy-
4,7-dimethyl-6a,8,9,10- 4,7-dimethyl-6a,8,9,10-
IUPAC Name tetrahydro-6H-indolo[4,3- tetrahydro-6H-indolo[4,3-
fg]lquinolin-9-yllmethyl 5- fg]lquinolin-9-yllmethyl 5-
bromopyridine-3-carboxylate bromopyridine-3-carboxylate
Practically insoluble in water;
Solubility Data not available soluble in alcohol, chloroform,
and acetone.[1]
Melting Point Data not available 136-138 °CJ[1]
pKa Data not available 6.33 £ 0.40 (Predicted)[1]

Synthesis and Experimental Protocols

Synthesis

A specific, detailed experimental protocol for the synthesis of 10alpha-Hydroxy Nicergoline is

not readily available in the published literature. Its presence as an impurity suggests it may be

formed during the synthesis of Nicergoline or as a degradation product.

However, related synthetic strategies for ergoline derivatives offer potential pathways. For

instance, a process for preparing lysergol derivatives involves a photochemical reaction of

lysergol esters in methanol/sulfuric acid to form 10-alpha-methoxy lumilysergol, which can then

be hydrolyzed.[2][3] Another approach describes the synthesis of 8-hydroxy lysergine from

lysergol using concentrated sulfuric acid.[4] These methods could potentially be adapted to

produce a 10-alpha-hydroxy derivative.

Analytical Methods
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For the analysis of Nicergoline and its impurities, including 10alpha-Hydroxy Nicergoline

(Impurity E), High-Performance Liquid Chromatography (HPLC) is the method of choice.

General HPLC Protocol for Nicergoline Impurity Profiling:

Objective: To separate and quantify Nicergoline and its related impurities.

Stationary Phase: A reversed-phase C18 column (e.g., Phenomenex, Luna, 5 pm, 250 mm X
4.6 mm) is commonly used.[5]

Mobile Phase: A typical mobile phase consists of a mixture of a buffer solution and an
organic solvent. For example, a gradient or isocratic elution with a mobile phase of 25 mM
phosphate buffer and acetonitrile (e.g., 50:50 v/v) can be employed.[6] To improve the
separation of basic impurities, ion-pairing agents like 1-octanesulfonic acid sodium salt and
tetrabutylammonium hydrogen sulfate may be added to the mobile phase.[7]

Flow Rate: A flow rate of 1.0 mL/min is often used.[5][6]

Detection: UV detection at a wavelength of 285 nm is suitable for detecting Nicergoline and
its brominated impurities.[5]

Quantification: The limit of detection (LOD) and limit of quantification (LOQ) for Nicergoline
impurities are typically in the nanogram per milliliter range.[6]

Metabolism and Pharmacokinetics of Nicergoline

Nicergoline undergoes rapid and extensive first-pass metabolism, primarily through hydrolysis

of the ester linkage, followed by demethylation. The major metabolites are 1-methyl-10alpha-
methoxy-9,10-dihydrolysergol (MMDL) and 10alpha-methoxy-9,10-dihydrolysergol (MDL).[8][9]
The formation of 10alpha-Hydroxy Nicergoline as a metabolite in humans has not been

extensively documented, but it is plausible that it is a minor metabolic product.

The following table summarizes the pharmacokinetic parameters of Nicergoline's major

metabolites.
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MMDL (1-methyl-10alpha-

MDL (10alpha-methoxy-
Parameter methoxy-9,10-

9,10-dihydrolysergol
dihydrolysergol) AR

) ) Formed by N-demethylation of
_ Rapidly formed by hydrolysis ]
Formation ) ) MMDL, catalyzed mainly by
of Nicergoline.[8][9]
CYP2D6.[8][9]

Shows low or no affinity for
) ] o Considered an active adrenergic, serotonin,
Biological Activity ) ) )
metabolite. dopamine, or acetylcholine

receptors.[10]

Elimination Further metabolized to MDL. Excreted in the urine.

Pharmacodynamics and Signaling Pathways

The pharmacological actions of Nicergoline are well-documented. However, the specific
biological activity and effects on signaling pathways of 10alpha-Hydroxy Nicergoline have not
been characterized. The major metabolites of Nicergoline, MMDL and MDL, exhibit low or no
affinity for the receptors targeted by the parent drug.[10] It is therefore hypothesized that
10alpha-Hydroxy Nicergoline would also have significantly lower activity compared to
Nicergoline.

The primary mechanisms of action for Nicergoline include:

e Alpha-1A Adrenergic Receptor Antagonism: Nicergoline is a potent antagonist of alpha-1A
adrenergic receptors, leading to vasodilation and increased blood flow in the brain.[9]

o Enhancement of Neurotransmission: It stimulates cholinergic and catecholaminergic
neurotransmission.[9]

» Metabolic Enhancement: Nicergoline promotes the utilization of oxygen and glucose in the
brain.[9]

o Neuroprotection: It exhibits neuroprotective and antioxidant properties.[9]
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» Stimulation of Phosphoinositide Pathway: Nicergoline stimulates the phosphoinositide
pathway and protein kinase C (PKC) translocation.[9]
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Caption: Signaling pathways modulated by Nicergoline.

Experimental Workflow for Impurity Profiling
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Caption: General workflow for Nicergoline impurity profiling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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